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Compound of Interest

Compound Name: 4-Iodobenzylamine

Cat. No.: B181653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Iodobenzylamine and its hydrochloride salt. The information is curated for researchers,

scientists, and professionals in drug development who utilize this compound as a key

intermediate in the synthesis of novel therapeutic agents and other advanced materials. This

document presents quantitative data in structured tables, details the experimental

methodologies for property determination, and visualizes a key synthetic workflow.

Core Physical and Chemical Properties
4-Iodobenzylamine is a substituted aromatic amine that serves as a versatile building block in

organic synthesis. Its physical properties are crucial for its handling, reaction setup, and

purification. The data presented below has been compiled from various chemical suppliers and

databases.
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Property Value Reference(s)

Molecular Formula C₇H₈IN [1][2]

Molecular Weight 233.05 g/mol [1]

Appearance

White to cream to pale brown

crystals, powder, crystalline

powder, lumps, or fused solid

[2]

Melting Point 41.0-51.0 °C [2]

Boiling Point 113-115 °C at 4 mmHg

Density 1.772 g/cm³ (Predicted)

Solubility Slightly soluble in water.

Sensitivity Light and air sensitive.

Storage
Store at 2-8°C under an inert

atmosphere (e.g., Argon).

4-Iodobenzylamine Hydrochloride
Property Value Reference(s)

Molecular Formula C₇H₉ClIN

Molecular Weight 269.51 g/mol

Appearance
White to tan yellow powder or

crystals.

Melting Point 299-303 °C (literature)

Solubility Soluble in water.

Sensitivity Light sensitive.

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.
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Experimental Protocols
The following sections detail the general methodologies used to determine the key physical

properties of organic compounds like 4-Iodobenzylamine.

Melting Point Determination (Capillary Method)
The melting point of a solid is a key indicator of its purity and is determined as a temperature

range from the initial appearance of liquid to complete liquefaction.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the dry, crystalline 4-Iodobenzylamine is finely

ground using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample

until a small amount of the solid enters the tube. The tube is then inverted and gently tapped

on a hard surface to pack the solid into the sealed end. This process is repeated until a

packed column of 2-3 mm in height is achieved.

Measurement: The loaded capillary tube is placed into the heating block of the melting point

apparatus. The temperature is increased rapidly to about 15-20 °C below the expected

melting point and then increased at a slower rate of 1-2 °C per minute.

Observation: The sample is observed through the magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire solid has turned into a clear liquid is recorded as the end of

the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).
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Boiling Point Determination (Microscale Method)
For determining the boiling point of small quantities of a liquid, a microscale method is

employed.

Apparatus:

Melting point apparatus

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Thermometer

Procedure:

Sample Preparation: A few drops of the liquid sample are placed into the small test tube.

Capillary Inversion: A capillary tube is placed inside the test tube with its open end

downwards.

Assembly: The test tube is attached to a thermometer with the bulb of the thermometer level

with the sample. This assembly is then placed in the heating block of a melting point

apparatus.

Heating and Observation: The sample is heated. As the temperature rises, a stream of

bubbles will emerge from the inverted capillary tube. The heating is continued until a steady

stream of bubbles is observed.

Boiling Point Reading: The heating is then stopped. The liquid will begin to cool, and the

stream of bubbles will slow down and eventually stop. The temperature at which the liquid

just begins to enter the capillary tube is the boiling point of the sample.

Solubility Assessment
A qualitative assessment of solubility in various solvents provides insights into the polarity and

functional groups of a compound.
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Apparatus:

Small test tubes

Spatula or dropper

Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, diethyl ether, 5% HCl, 5% NaOH)

Procedure:

Sample Addition: Approximately 10-20 mg of the solid (or 1-2 drops of a liquid) is placed into

a small test tube.

Solvent Addition: About 1 mL of the chosen solvent is added to the test tube.

Mixing: The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for

thorough mixing.

Observation: The mixture is observed to determine if the compound has dissolved

completely, partially, or not at all. For a solid, complete dissolution results in a clear solution.

For a liquid, miscibility is observed as a single phase.

pH Testing (for aqueous solutions): If the compound dissolves in water, the pH of the solution

can be tested with litmus paper or a pH meter to determine if it is acidic or basic. 4-
Iodobenzylamine, being an amine, is expected to form a basic solution.

Density Measurement of a Solid (Displacement Method)
The density of a solid can be determined by measuring the volume of a liquid it displaces.

Apparatus:

Analytical balance

Graduated cylinder
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A liquid in which the solid is insoluble (e.g., a hydrocarbon solvent for 4-Iodobenzylamine,

given its slight solubility in water)

Procedure:

Mass Measurement: A known mass of the solid is accurately weighed on an analytical

balance.

Initial Volume: A known volume of the displacement liquid is measured in a graduated

cylinder.

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged and that no liquid splashes out.

Final Volume: The new volume of the liquid in the graduated cylinder is recorded.

Calculation: The volume of the solid is the difference between the final and initial liquid

volumes. The density is then calculated by dividing the mass of the solid by its volume.

Synthetic Workflow
4-Iodobenzylamine is a valuable intermediate in medicinal chemistry, often used in the

synthesis of compounds with potential biological activity. One of its applications is in the

preparation of precursors for monoamine oxidase (MAO) inhibitors. A common synthetic route

to 4-Iodobenzylamine starts from 4-Iodobenzoic acid. While the direct conversion is a multi-

step process, a plausible and illustrative workflow is presented below.
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Synthesis of 4-Iodobenzylamine from 4-Iodobenzoic Acid

Step 1: Amide Formation

Step 2: Reduction

4-Iodobenzoic Acid

SOCl₂ or (COCl)₂

Activation

4-Iodobenzoyl chloride

NH₄OH

Amination

4-Iodobenzamide

LiAlH₄ in THF

Reduction

4-Iodobenzylamine

Aqueous Workup

Quenching
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Iodobenzylamine 95 59528-27-7 [sigmaaldrich.com]

2. 4-碘苯甲腈 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4-Iodobenzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181653#physical-properties-of-4-iodobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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